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Compound of Interest

Compound Name: R-138727

Cat. No.: B028038 Get Quote

This document provides crucial safety and logistical information for the proper disposal of R-
138727, a key active metabolite of Prasugrel.[1][2] Adherence to these procedures is vital for

ensuring laboratory safety and environmental compliance. This guide is intended for

researchers, scientists, and drug development professionals actively engaged in laboratory

settings.

Chemical and Physical Properties of R-138727
A thorough understanding of the chemical and physical properties of R-138727 is fundamental

to safe handling and disposal. The following table summarizes key quantitative data for this

compound.

Property Value

Molecular Formula C18H20FNO3S[3][4]

Molecular Weight 349.42 g/mol [3][4]

CAS Number 204204-73-9[3][4]

Appearance Solid powder[4]

Solubility Soluble in DMSO[4]

Storage Conditions
Short term (days to weeks): 0 - 4 °C, Dry, dark.

Long term (months to years): -20 °C[4]
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Standard Laboratory Handling and Personal
Protective Equipment (PPE)
When handling R-138727, standard laboratory procedures should be followed to minimize

exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate safety glasses with side shields or chemical goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: A laboratory coat should be worn. Ensure that all skin is covered.

Respiratory Protection: If handling fine powders or generating dust, a NIOSH-approved

respirator is recommended.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol for R-138727
Specific disposal instructions for R-138727 are not readily available. The following protocol is

based on general best practices for the disposal of chemical waste and information derived

from the Safety Data Sheet (SDS) of its parent compound, Prasugrel.

1. Waste Identification and Segregation:

Categorize Waste: All materials contaminated with R-138727, including unused product,

empty containers, and contaminated labware (e.g., pipette tips, vials), must be treated as

chemical waste.

Segregate: Do not mix R-138727 waste with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

2. Waste Collection and Storage:
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Container: Use a designated, leak-proof, and clearly labeled waste container. The label

should include "Hazardous Waste," the chemical name "R-138727," and the associated

hazards.

Storage: Store the waste container in a designated, secure area, away from incompatible

materials.[5]

3. Disposal Procedure:

Consult EHS: Your institution's EHS office is the primary resource for specific disposal

regulations and procedures. They will provide guidance on the proper disposal route, which

may include incineration or other specialized treatments.

Do Not Dispose Down the Drain: Do not flush R-138727 or its solutions into the sanitary

sewer system.[6]

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed hazardous waste disposal company, as coordinated by your EHS office.

Visualization of R-138727 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of R-138727.
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Start: R-138727 Waste Generated

1. Identify & Segregate Waste
(Unused product, contaminated labware)

2. Collect in Labeled Container
('Hazardous Waste', 'R-138727')

3. Store Securely
(Designated, safe area)

4. Consult Institutional EHS Office

Prohibited: Do Not Dispose Down Drain

Incorrect Path

5. Arrange Professional Disposal
(Licensed hazardous waste vendor)

Follow EHS Guidance

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal procedure for R-138727.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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